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Compound of Interest

Compound Name: Hydrofluoric acid

Cat. No.: B104172 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe storage and handling of hydrofluoric acid (HF) in

plastic containers. Below you will find frequently asked questions (FAQs), troubleshooting

guides, and detailed experimental protocols to ensure the integrity of your materials and the

safety of your laboratory personnel.

Frequently Asked Questions (FAQs)
Q1: Why must hydrofluoric acid be stored in plastic containers instead of glass?

A1: Hydrofluoric acid is highly corrosive to silica-containing materials.[1][2] It will react with

and dissolve glass, ceramics, and concrete.[1][3] For this reason, HF must be stored in

containers made of compatible plastics such as polyethylene, polypropylene, or fluoropolymers

(e.g., Teflon®).[1][3]

Q2: Which types of plastic are most suitable for storing hydrofluoric acid?

A2: The most commonly recommended plastics for storing hydrofluoric acid are:

Polytetrafluoroethylene (PTFE/Teflon®): Offers the best chemical resistance to a wide range

of HF concentrations and temperatures.[4][5][6]

Polyethylene (PE - HDPE, LDPE): High-density polyethylene (HDPE) and low-density

polyethylene (LDPE) are widely used and offer good resistance, especially at lower
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concentrations and ambient temperatures.[3][7][8]

Polypropylene (PP): Provides good chemical resistance, similar to polyethylene.[1][7]

Q3: What factors can affect the compatibility of plastic containers with hydrofluoric acid?

A3: Several factors influence the stability of plastic containers when storing HF:

Concentration of HF: Higher concentrations of HF are more aggressive and may degrade

plastics more rapidly.[9]

Temperature: The chemical resistance of plastics generally decreases as the temperature

increases.[10]

Exposure Duration: Prolonged storage can lead to the gradual degradation of the plastic.

Mechanical Stress: External stress on the container can accelerate chemical attack and may

lead to environmental stress cracking.

Q4: How often should I inspect plastic containers used for storing hydrofluoric acid?

A4: Regular inspection is crucial for safety. It is recommended to periodically check containers

for any signs of degradation, such as discoloration, crazing (fine cracks), brittleness, or

swelling.[1] A specific inspection frequency should be determined based on the concentration

of HF, storage temperature, and the age of the container.

Q5: What are the essential safety precautions for storing hydrofluoric acid?

A5: Due to its extreme toxicity and corrosivity, strict safety measures are mandatory:

Storage Location: Store in a cool, dry, and well-ventilated area, away from incompatible

materials like bases, metals, and organic compounds.[1]

Secondary Containment: Always use a secondary containment tray or cabinet, also made of

HF-compatible plastic, to contain potential leaks or spills.[3][11]

Labeling: Ensure all containers are clearly and accurately labeled with the contents and

associated hazards.[11]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (neoprene or nitrile), safety goggles, a face shield, and an acid-resistant

apron when handling HF.[12]
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Issue Possible Cause(s) Recommended Action(s)

Container appears swollen or

deformed.

- Chemical absorption by the

plastic.- Internal pressure

buildup from a chemical

reaction (e.g., contamination).

1. Do not open the container.2.

Carefully move the container to

a fume hood.3. Contact your

institution's Environmental

Health & Safety (EHS)

department for guidance on

venting and disposal.

Fine cracks (crazing) or

discoloration are visible on the

container.

- Chemical attack and

degradation of the polymer.-

UV light exposure.- The

container has exceeded its

service life.

1. Safely transfer the HF to a

new, compatible container in a

fume hood.2. Dispose of the

old container as hazardous

waste.3. Review your

container replacement

schedule.

A leak is detected from the

container.

- Puncture or physical

damage.- Advanced chemical

degradation leading to a

breach.

1. Ensure you are wearing

appropriate PPE.2. Contain

the spill using an HF-specific

spill kit (do not use silica-based

absorbents like sand).[1]3.

Follow your institution's

emergency spill response

procedures.4. Transfer the

remaining acid to a new

container.5. Dispose of the

damaged container and

cleanup materials as

hazardous waste.

The container cap is difficult to

open or appears damaged.

- HF vapors may have

corroded the threads.- The cap

material is not as resistant as

the container body.

1. Handle with extreme caution

in a fume hood.2. If the cap

cannot be safely opened,

consult with your EHS

department.3. Once opened,

transfer the contents to a new

container with a secure cap.
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Data Presentation: Chemical Compatibility of
Plastics with Hydrofluoric Acid
The following tables summarize the qualitative chemical resistance of common plastics to

hydrofluoric acid. This data is compiled from various industry sources and should be used as

a general guide. It is crucial to test materials under your specific experimental conditions.

Note on Quantitative Data: Standardized quantitative data (e.g., percent change in mass,

change in tensile strength) for plastics exposed to hydrofluoric acid is not widely published in

a comparative format. The performance of a plastic is highly dependent on the specific grade of

the polymer, exposure time, temperature, and concentration of the acid. Therefore, the industry

standard relies on qualitative ratings. A detailed protocol for obtaining quantitative data for your

specific application is provided in the "Experimental Protocols" section below.

Table 1: Chemical Resistance of Polyethylene (LDPE & HDPE)

Chemical Concentration
Temperature
(°C)

LDPE
Resistance

HDPE
Resistance

Hydrofluoric Acid 40% 20 Satisfactory Satisfactory

60 Satisfactory Satisfactory

Hydrofluoric Acid 48% 20-50

Little to no

damage after 30

days

Little to no

damage after 30

days

Hydrofluoric Acid 60% 20 Satisfactory Satisfactory

60 Limited Limited

Data sourced from various chemical resistance charts. Ratings like "Satisfactory" and "Limited"

are common qualitative descriptors.[10]

Table 2: Chemical Resistance of Polypropylene (PP)
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Chemical Concentration Temperature (°C) PP Resistance

Hydrofluoric Acid 30% 60 Recommended

Hydrofluoric Acid 40% 20 Excellent

Hydrofluoric Acid 60% 20 Excellent

40 Excellent

Hydrofluoric Acid 70% 40 Recommended

Data sourced from various chemical resistance charts. Ratings like "Excellent" and

"Recommended" are common qualitative descriptors.[13]

Table 3: Chemical Resistance of PTFE (Teflon®)

Chemical Concentration Temperature (°C) PTFE Resistance

Hydrofluoric Acid 20% 20 Excellent

Hydrofluoric Acid 50% 20 Excellent

Hydrofluoric Acid 75% 20 Excellent

Hydrofluoric Acid 100% 20 Excellent

PTFE is generally considered to have excellent resistance to all concentrations of HF at

ambient temperatures.
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Start: Need to store
Hydrofluoric Acid

What is the HF
concentration?

What is the storage
and use temperature?

Any Concentration

What is the expected
storage duration?

Ambient
(< 40°C)

Re-evaluate material choice.
Consider PTFE or specialized

fluoropolymer.

Elevated
(> 40°C)

Use PTFE Container

Long Term
(> 1 year)

Use Polyethylene (HDPE)
or Polypropylene (PP) Container

Short to Medium Term
(< 1 year)

Implement regular visual
inspection protocol for

degradation.

End: Safe Storage Protocol

Click to download full resolution via product page

Decision workflow for selecting a suitable plastic container for HF storage.
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Plastic Container Wall

Polymer Chains
(e.g., -[CH2-CH2]n-)

2. Physical Change
Plastic swells and may lose

mechanical strength.

Hydrofluoric Acid (HF)

1. Absorption & Diffusion
HF molecules penetrate

the polymer matrix.

Interacts with

3. Chemical Attack (slow)
Potential for slow chain scission

or degradation over time.

Potential Container Failure
(Brittleness, Cracking)

Click to download full resolution via product page

Simplified mechanism of hydrofluoric acid interaction with polymer chains.

Experimental Protocols
Protocol: Evaluating the Chemical Resistance of Plastics to Hydrofluoric Acid (Based on

ASTM D543)
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This protocol outlines a standardized method for testing the resistance of plastic materials to

hydrofluoric acid. It is designed to provide quantitative data on changes in the physical and

mechanical properties of the plastic.

1. Objective: To quantify the effect of hydrofluoric acid on specific plastic materials by

measuring changes in weight, dimensions, and tensile strength after a defined exposure

period.

2. Materials and Equipment:

Test specimens of the plastic material (e.g., HDPE, PP, PTFE) of standardized dimensions

(e.g., tensile bars as per ASTM D638).

Hydrofluoric acid solution of the desired concentration.

Immersion tanks with lids, made of a material known to be inert to HF (e.g., a larger PTFE

tank).

Analytical balance (accurate to 0.1 mg).

Calipers or micrometer.

Tensile testing machine (e.g., Instron).

Fume hood.

Appropriate PPE (HF-rated gloves, apron, face shield, goggles).

Calcium gluconate gel for emergency first aid.

3. Methodology:

Part A: Immersion Procedure

Initial Measurements: For each test specimen, measure and record the following baseline

data:

Weight (to the nearest 0.1 mg).
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Dimensions: thickness, width, and length (to the nearest 0.025 mm).

Appearance: color, surface texture, and any imperfections.

Control Group: Retain a set of control specimens (at least 5) that will not be immersed.

Immersion:

Inside a certified fume hood, place the test specimens in the immersion tank. Ensure they

are fully submerged and not in contact with each other.

Carefully pour the hydrofluoric acid solution into the tank to cover the specimens

completely.

Secure the lid on the tank to minimize evaporation and vapor exposure.

Maintain the tank at a constant, controlled temperature (e.g., 23°C ± 2°C) for the specified

test duration (e.g., 7 days, 30 days).

Part B: Post-Immersion Analysis

Removal and Cleaning:

After the immersion period, carefully remove the specimens from the acid inside the fume

hood.

Rinse the specimens with deionized water and gently pat them dry with a lint-free cloth.

Final Measurements:

Allow the specimens to equilibrate to room temperature.

Measure and record the final weight, dimensions, and appearance, following the same

procedure as the initial measurements.

Calculation of Changes:

Percent Weight Change: [(Final Weight - Initial Weight) / Initial Weight] * 100
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Percent Dimensional Change: [(Final Dimension - Initial Dimension) / Initial Dimension] *

100 (calculate for length, width, and thickness).

Part C: Mechanical Properties Testing

Tensile Testing:

Conduct tensile tests on both the immersed specimens and the control group specimens

according to ASTM D638 standards.

Record the tensile strength at yield and break, and the percent elongation at break for

each specimen.

Calculation of Property Retention:

Percent Retention of Tensile Strength: [(Avg. Tensile Strength of Immersed Specimens) /

(Avg. Tensile Strength of Control Specimens)] * 100

4. Data Reporting: Summarize all calculated data in a table, comparing the results for different

plastic types, HF concentrations, and exposure durations. Report all visual changes, such as

swelling, discoloration, cracking, or crazing. This quantitative data will provide a robust basis for

selecting the most appropriate container material for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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